Cas no 147624-49-5 (2,3-Bis-benzyloxy-5-nitro-benzaldehyde)

• Product Name: 2,3-Bis-benzyloxy-5-nitro-benzaldehyde
• CAS No: 147624-49-5
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• CID: 5055465
• Update Time: 2025-06-11

2,3-Bis-benzyloxy-5-nitro-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis-benzyloxy-5-nitro-benzaldehyde
• 5-nitro-2,3-bis(phenylmethoxy)benzaldehyde
• 2,3-bis(benzyloxy)-5-nitrobenzaldehyde

• Inchi： 1S/C21H17NO5/c23-13-18-11-19(22(24)25)12-20(26-14-16-7-3-1-4-8-16)21(18)27-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： JAOWGYUXHJIIQE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=O)C=C(C=C1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 468
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4

Additional information on 2,3-Bis-benzyloxy-5-nitro-benzaldehyde

Introduction to 2,3-Bis-benzyloxy-5-nitro-benzaldehyde (CAS No. 147624-49-5)

2,3-Bis-benzyloxy-5-nitro-benzaldehyde (CAS No. 147624-49-5) is a versatile organic compound with significant applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two benzyloxy groups and a nitro group attached to a benzaldehyde framework. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2,3-Bis-benzyloxy-5-nitro-benzaldehyde is C₁₈H₁₅NO₅. Its molecular weight is approximately 329.31 g/mol. The compound is typically obtained as a yellow solid and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The synthesis of this compound often involves multi-step processes, including nitration, benzylation, and oxidation reactions.

In recent years, 2,3-Bis-benzyloxy-5-nitro-benzaldehyde has gained attention due to its potential applications in the development of new pharmaceuticals and materials. One of the key areas of research involves its use as an intermediate in the synthesis of biologically active compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. These findings have opened new avenues for drug discovery and development.

The nitro group in 2,3-Bis-benzyloxy-5-nitro-benzaldehyde plays a crucial role in its biological activity. Nitro compounds are known for their ability to undergo reduction reactions, which can generate reactive intermediates that interact with biological targets. This property makes them valuable in the design of prodrugs and other therapeutic agents. Additionally, the benzyloxy groups provide steric protection and enhance the stability of the molecule, making it suitable for various synthetic transformations.

In the context of materials science, 2,3-Bis-benzyloxy-5-nitro-benzaldehyde has been explored for its potential use in the development of functional materials such as dyes and pigments. The presence of the nitro group can influence the electronic properties of the molecule, leading to unique optical and electronic behaviors. Recent studies have demonstrated that derivatives of this compound can be used to create novel materials with enhanced performance characteristics.

The synthesis of 2,3-Bis-benzyloxy-5-nitro-benzaldehyde typically involves a series of well-defined steps. The first step often involves the nitration of 2,3-dihydroxybenzaldehyde to form 2,3-dihydroxy-5-nitrobenzaldehyde. Subsequent benzylation reactions are then carried out to introduce the benzyloxy groups at the hydroxyl positions. These reactions are usually performed under controlled conditions to ensure high yields and purity.

The characterization of 2,3-Bis-benzyloxy-5-nitro-benzaldehyde is essential for confirming its identity and purity. Common analytical techniques used for this purpose include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectroscopy provides detailed information about the molecular structure, while MS helps determine the molecular weight and confirm the presence of specific functional groups. IR spectroscopy is useful for identifying characteristic vibrational modes associated with different functional groups.

In conclusion, 2,3-Bis-benzyloxy-5-nitro-benzaldehyde (CAS No. 147624-49-5) is a multifunctional organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it a valuable intermediate in the synthesis of biologically active compounds and functional materials. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its importance in modern chemistry and pharmaceutical research.